Cas no 845790-82-1 ((3-bromophenyl)[bis(3-fluorophenyl)]methanol)

(3-bromophenyl)[bis(3-fluorophenyl)]methanol structure
845790-82-1 structure
Product Name:(3-bromophenyl)[bis(3-fluorophenyl)]methanol
CAS No:845790-82-1
MF:C19H13BrF2O
MW:375.206731557846
CID:1826043
PubChem ID:2756924
Update Time:2025-04-21

(3-bromophenyl)[bis(3-fluorophenyl)]methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Bromophenyl)[bis(3-fluorophenyl)]methanol
    • 3-BROMO-3',3''-DIFLUOROTRITYL ALCOHOL
    • DTXSID401249889
    • (3-bromophenyl)bis(3-fluorophenyl)methanol
    • (3-bromophenyl)-bis(3-fluorophenyl)methanol
    • 3-Bromo-I+/-,I+/--bis(3-fluorophenyl)benzenemethanol
    • 845790-82-1
    • (3-bromophenyl)[bis(3-fluorophenyl)]methanol
    • Inchi: 1S/C19H13BrF2O/c20-16-7-1-4-13(10-16)19(23,14-5-2-8-17(21)11-14)15-6-3-9-18(22)12-15/h1-12,23H
    • InChI Key: PPJCHNKDYCPXPL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C1C=CC=C(C=1)F)(C1C=CC=C(C=1)F)O

Computed Properties

  • Exact Mass: 374.01178g/mol
  • Monoisotopic Mass: 374.01178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 20.2Ų

(3-bromophenyl)[bis(3-fluorophenyl)]methanol Security Information

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